Cas no 39994-70-2 (Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride)

Ethyl (2R,3R)-2-amino-3-hydroxybutanoate hydrochloride is a chiral ester derivative of threonine, commonly utilized in pharmaceutical and organic synthesis due to its stereochemical purity and functional versatility. The hydrochloride salt enhances stability and solubility, making it suitable for peptide synthesis and asymmetric catalysis. Its defined (2R,3R) configuration ensures high enantioselectivity in reactions, particularly in the preparation of bioactive compounds. The ethyl ester group offers improved reactivity in esterification and transesterification processes. This compound is valued for its consistent quality, making it a reliable intermediate in medicinal chemistry and fine chemical applications. Proper handling under inert conditions is recommended to preserve its integrity.
Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride structure
39994-70-2 structure
Product Name:Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride
CAS No:39994-70-2
MF:C6H14ClNO3
MW:183.633261203766
MDL:MFCD07437964
CID:317613
PubChem ID:2763096
Update Time:2025-05-28

Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
    • ethyl (2S,3R)-2-amino-3-hydroxybutanoate,hydrochloride
    • L-THREONINE ETHYL ESTER HCL
    • L-Threonine, ethylester, hydrochloride (1:1)
    • L-THREONINE ETHYL ESTER HYDROCHLORIDE
    • AX8136796
    • Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride
    • AKOS015932672
    • HY-W040333
    • 39994-70-2
    • CS-17395
    • L-Threonine, ethyl ester, hydrochloride
    • threonine ethyl ester hydrochloride
    • Ethyl L-threoninate HCl
    • EINECS 254-736-4
    • DTXSID60193048
    • MFCD07437964
    • CS-W021073
    • Ethyl L-threoninate hydrochloride
    • (2S,3R)-ETHYL 2-AMINO-3-HYDROXYBUTANOATE HCL
    • ethyl (2S,3R)-2-amino-3-hydroxybutanoate;hydrochloride
    • A824840
    • AKOS016004465
    • (2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride (H-L-Thr-OEt.HCl)
    • PD197107
    • SCHEMBL2407086
    • WHKKNTASOQMDMH-JBUOLDKXSA-N
    • DTXCID70115539
    • MDL: MFCD07437964
    • Inchi: 1S/C6H13NO3.ClH/c1-3-10-6(9)5(7)4(2)8;/h4-5,8H,3,7H2,1-2H3;1H/t4-,5+;/m1./s1
    • InChI Key: WHKKNTASOQMDMH-JBUOLDKXSA-N
    • SMILES: Cl.O[C@H](C)[C@@H](C(=O)OCC)N

Computed Properties

  • Exact Mass: 183.06600
  • Monoisotopic Mass: 183.0662210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.6

Experimental Properties

  • PSA: 72.55000
  • LogP: 0.75990

Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S839926-1g
(2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2 97%
1g
124.20 2021-05-17
Fluorochem
226580-1g
2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2 95%
1g
£16.00 2022-02-28
Fluorochem
226580-5g
2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2 95%
5g
£43.00 2022-02-28
Fluorochem
226580-10g
2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2 95%
10g
£65.00 2022-02-28
Fluorochem
226580-25g
2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2 95%
25g
£131.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S93380-1g
(2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2
1g
¥66.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S93380-5g
(2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2
5g
¥226.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S93380-25g
(2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2
25g
¥696.0 2021-09-04
Chemenu
CM252747-25g
(2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2 97%
25g
$184 2021-06-09
Chemenu
CM252747-100g
(2S,3R)-Ethyl 2-amino-3-hydroxybutanoate hydrochloride
39994-70-2 97%
100g
$505 2021-06-09

Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39994-70-2)Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride
Order Number:A824840
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):179.0
Email:sales@amadischem.com

Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:39994-70-2)Ethyl (2R,3R)-2-amino-3-hydroxybutanoate;hydrochloride
A824840
Purity:99%
Quantity:100g
Price ($):179.0
Email